Cas no 1188116-05-3 (2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole)

• Product Name: 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole
• CAS No: 1188116-05-3
• MF: C₁₀H₅BrF₃NS
• MW: 308.117610692978
• CID: 6372688
• PubChem ID: 112694796
• Update Time: 2025-05-24

2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole
• Thiazole, 2-bromo-4-[2-(trifluoromethyl)phenyl]-
• 1188116-05-3
• AT28410
• 2-BROMO-4-(2-(TRIFLUOROMETHYL)PHENYL)THIAZOLE
• EN300-24856730

• Inchi： 1S/C10H5BrF3NS/c11-9-15-8(5-16-9)6-3-1-2-4-7(6)10(12,13)14/h1-5H
• InChI Key： WCXZMILYESDPED-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2C(F)(F)F)N=C1Br

Computed Properties

• Exact Mass: 306.92782g/mol
• Monoisotopic Mass: 306.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.646±0.06 g/cm3(Predicted)
• Boiling Point: 340.5±42.0 °C(Predicted)
• pka: -0.28±0.10(Predicted)

Additional information on 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole

Introduction to 2-Bromo-4-[2-(Trifluoromethyl)Phenyl]-1,3-Thiazole (CAS No. 1188116-05-3)

The compound 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole, identified by the CAS registry number CAS No. 1188116-05-3, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The presence of a bromine atom at position 2 and a trifluoromethyl-substituted phenyl group at position 4 imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material science. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and reactivity of the molecule. This makes 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole a promising candidate for use in various chemical reactions, such as nucleophilic substitutions and cross-coupling reactions.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using modular approaches. For instance, coupling reactions involving aryl halides with thiazole precursors have been optimized to achieve high yields and selectivity. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making large-scale production feasible.

The electronic properties of this compound have been studied extensively using computational chemistry techniques. These studies reveal that the bromine atom at position 2 plays a crucial role in modulating the electronic distribution within the molecule. This modulation can influence its reactivity in various chemical transformations, making it a valuable building block in organic synthesis.

Applications of 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole extend beyond traditional chemistry into areas such as materials science and biotechnology. For example, its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensing applications.

In conclusion, the compound CAS No. 1188116-05-3, or 2-bromo-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole, represents a versatile platform for chemical innovation. Its unique structure and properties make it a valuable asset in both academic research and industrial applications.